4-(3-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide
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Description
4-(3-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O3S4 and its molecular weight is 518.68. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
4-(3-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide has shown promise in anticancer research. For instance, Ö. Yılmaz et al. (2015) synthesized derivatives from indapamide, one of which demonstrated significant proapoptotic activity on melanoma cell lines, indicating potential for cancer treatment (Ö. Yılmaz et al., 2015).
Antimicrobial and Antifungal Action
Research by I. Sych et al. (2019) expanded on derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, finding that these compounds exhibited sensitivity to both Gram-positive and Gram-negative bacteria and displayed antifungal activity against Candida albicans (I. Sych et al., 2019).
Synthesis of Benzothiazoles
Xiang-Yang Qian et al. (2017) reported a metal- and reagent-free method for synthesizing benzothiazoles and thiazolopyridines, showcasing the versatility of such compounds in pharmaceutical and organic materials (Xiang-Yang Qian et al., 2017).
Cardiac Electrophysiological Activity
Research into N-substituted imidazolylbenzamides or benzene-sulfonamides, such as those related to the compound , has shown potential in cardiac electrophysiological activity. T. K. Morgan et al. (1990) discovered that these compounds exhibited potency in vitro, suggesting potential applications in treating arrhythmias (T. K. Morgan et al., 1990).
Antimalarial Activity
A study by Asmaa M. Fahim and Eman H. I. Ismael (2021) explored the antimalarial activity of related sulfonamides. Their research indicated that these compounds could serve as effective treatments against malaria, showcasing their versatility in pharmaceutical applications (Asmaa M. Fahim & Eman H. I. Ismael, 2021).
Antiarrhythmic Properties
J. Ellingboe et al. (1992) synthesized a series of 4-[(methylsulfonyl)amino]benzamides and sulfonamides, some of which showed potent Class III antiarrhythmic activity. This research further indicates the potential of such compounds in developing new cardiac medications (J. Ellingboe et al., 1992).
Properties
IUPAC Name |
4-(3-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3S4/c1-13-4-3-11-26(12-13)33(28,29)15-7-5-14(6-8-15)20(27)25-21-23-16-9-10-17-19(18(16)31-21)32-22(24-17)30-2/h5-10,13H,3-4,11-12H2,1-2H3,(H,23,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCZMPZBRWYYNOO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=C(C=C4)N=C(S5)SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3S4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.